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Compound Name:
3-Bromo-2,5-

dichlorobenzaldehyde

Cat. No.: B2418497 Get Quote

Introduction

3-Bromo-2,5-dichlorobenzaldehyde is a halogenated aromatic aldehyde that serves as a

crucial building block in advanced organic synthesis.[1] Its unique substitution pattern, featuring

three electron-withdrawing halogen atoms and an aldehyde group, imparts specific reactivity

that makes it a valuable intermediate in the synthesis of complex organic molecules,

particularly in the pharmaceutical and agrochemical industries.[1] This technical guide provides

a comprehensive overview of its chemical properties, synthesis, reactivity, and applications,

tailored for researchers, scientists, and professionals in drug development.

Core Chemical Properties
The fundamental chemical and physical properties of 3-Bromo-2,5-dichlorobenzaldehyde are

summarized below.
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Property Value Source

CAS Number 1823608-01-0 [2][3][4][5]

Molecular Formula C₇H₃BrCl₂O [2]

Molecular Weight 253.90 g/mol [2]

IUPAC Name
3-bromo-2,5-

dichlorobenzaldehyde
[2]

Physical Form Solid

Purity Typically ≥95% [4]

Predicted Boiling Point 294.8 ± 35.0 °C

Predicted Density 1.798 ± 0.06 g/cm³

InChI Key
OFQXLCZBCGWOPK-

UHFFFAOYSA-N
[1][2]

Spectroscopic Data
Infrared (IR) spectroscopy is instrumental in confirming the presence of key functional groups in

3-Bromo-2,5-dichlorobenzaldehyde. The IR spectrum is notably characterized by a strong

absorption band around 1700 cm⁻¹, which corresponds to the C=O (carbonyl) stretching

vibration of the aldehyde group.[1]

Mass spectrometry data would likely show fragment ions corresponding to the loss of the

formyl group ([M-CHO]⁺), a bromine atom ([M-Br]⁺), and a chlorine atom ([M-Cl]⁺).[1]

Synthesis and Reactivity
Synthesis Pathway
A prominent method for the synthesis of 3-Bromo-2,5-dichlorobenzaldehyde involves a multi-

step process starting from a substituted aniline, utilizing a diazonium salt intermediate.[1] This

approach allows for the precise, regioselective introduction of the bromo and aldehyde

functionalities. The synthesis typically commences with the diazotization of 2,3-dichloroaniline

hydrochloride at low temperatures (2-7°C) using sodium nitrite in an acidic medium.[1]
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Starting Material Intermediate Final Product

2,3-Dichloroaniline Diazonium Salt Intermediate

1. NaNO₂, HCl
2. 2-7°C 3-Bromo-2,5-dichlorobenzaldehyde

Further
Reactions

Click to download full resolution via product page

Caption: Synthesis of 3-Bromo-2,5-dichlorobenzaldehyde via a diazonium salt.

Reactivity Profile
The reactivity of 3-Bromo-2,5-dichlorobenzaldehyde is largely dictated by the aldehyde

group and the heavily substituted aromatic ring.

Electrophilic Aromatic Substitution: The benzene ring is significantly deactivated towards

electrophilic aromatic substitution. This is due to the electron-withdrawing effects of the two

chlorine atoms, the bromine atom, and the aldehyde group, which collectively reduce the

electron density of the ring.[1]

Oxidation: The aldehyde group can be readily oxidized to the corresponding carboxylic acid,

3-bromo-2,5-dichlorobenzoic acid, using strong oxidizing agents.[1] This is a common

transformation for aldehydes and provides a route to another class of useful intermediates.

[1]

Nucleophilic Addition: The aldehyde's carbonyl carbon is susceptible to nucleophilic attack,

allowing for a variety of addition reactions.
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Key Reactions

Resulting Products

3-Bromo-2,5-dichlorobenzaldehyde

Oxidation

[O]

Nucleophilic Addition

Nu:

3-Bromo-2,5-dichlorobenzoic acid Corresponding Alcohols, etc.
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Caption: Key reactions of 3-Bromo-2,5-dichlorobenzaldehyde.

Applications in Research and Development
3-Bromo-2,5-dichlorobenzaldehyde is a versatile intermediate with applications spanning

several areas of chemical research and development.

Pharmaceutical Synthesis: In medicinal chemistry, this compound is a valuable precursor for

synthesizing potential drug candidates.[1] Halogenated aromatic compounds are integral to

the structure of many pharmaceuticals, and the specific arrangement of halogens on this

benzaldehyde can be a key determinant of a molecule's biological activity.[1]

Agrochemical Development: Similar to its role in pharmaceuticals, it serves as an important

intermediate in the agrochemical industry for the synthesis of pesticides and herbicides.[1]

Building Block for Complex Molecules: Its primary role is as a foundational building block for

creating more intricate organic molecules for use in materials science and specialty chemical

production.[1]
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Caption: Applications of 3-Bromo-2,5-dichlorobenzaldehyde.

Experimental Protocols
Synthesis of 3-Bromo-2,5-dichlorobenzaldehyde via
Diazonium Salt
This protocol is a generalized representation based on established chemical principles for

diazotization reactions.

Preparation: Dissolve 2,3-dichloroaniline hydrochloride in an acidic aqueous solution (e.g.,

HCl) in a reaction vessel. Cool the mixture to between 2°C and 7°C using an ice bath.[1]

Diazotization: Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) to the

aniline solution. Maintain the temperature below 7°C throughout the addition to ensure the

stability of the resulting diazonium salt.[1]

Sandmeyer-type Reaction: In a separate vessel, prepare a solution of copper(I) bromide or

another suitable bromine source. Slowly add the cold diazonium salt solution to this vessel.

Nitrogen gas will evolve as the diazonium group is replaced by bromine.

Formylation (Gattermann-Koch or similar): The resulting brominated intermediate would then

undergo a formylation reaction to introduce the aldehyde group at the desired position,

yielding 3-Bromo-2,5-dichlorobenzaldehyde.

Workup and Purification: After the reaction is complete, the mixture is typically extracted with

an organic solvent. The organic layer is then washed, dried, and concentrated. The crude
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product is purified using techniques such as recrystallization or column chromatography to

yield the final product.

Oxidation to 3-Bromo-2,5-dichlorobenzoic Acid
This is a general protocol for the oxidation of an aldehyde.

Setup: Dissolve 3-Bromo-2,5-dichlorobenzaldehyde in a suitable solvent (e.g., acetone or

acetic acid) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

Oxidation: Slowly add a solution of a strong oxidizing agent (e.g., potassium permanganate

or Jones reagent) to the flask. The reaction may be exothermic, so cooling may be

necessary to maintain control.

Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) until the

starting material is consumed.

Workup: Quench the reaction by adding a reducing agent (e.g., sodium bisulfite) to destroy

any excess oxidant. Acidify the mixture with a strong acid (e.g., HCl) to precipitate the

carboxylic acid product.

Isolation: Collect the solid product by vacuum filtration, wash it with cold water to remove

inorganic salts, and dry it under vacuum. Further purification can be achieved by

recrystallization.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 3-Bromo-2,5-dichlorobenzaldehyde was not

detailed in the provided search results, related halogenated benzaldehydes are classified with

the following hazards:

Acute Toxicity: Harmful if swallowed.[6]

Irritation: Causes skin and serious eye irritation.[6] May cause respiratory irritation.[6][7]

Corrosivity: Some related compounds cause severe skin burns and eye damage.[7][8]

Handling Recommendations:
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Use only in a well-ventilated area or under a chemical fume hood.[7][8]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[4]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

Store in a cool, dry, and well-ventilated place away from incompatible materials.[6][8] Keep

containers tightly closed.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2418497?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2418497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

